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Compound of Interest

Compound Name: Oxalacetate

Cat. No.: B090230 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

proper handling of oxaloacetate, a key component in cellular metabolism.[1] Adherence to

these procedures is critical for personal safety and maintaining the integrity of your

experiments.

Personal Protective Equipment (PPE) and Safety
Precautions
When handling oxaloacetate, which is classified as a hazardous substance, a comprehensive

approach to personal protection is non-negotiable.[2] The following table summarizes the

required PPE and safety measures.
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Protection Type
Specific

Recommendations
Rationale References

Eye and Face

Protection

Wear tightly fitting

safety goggles with

side-shields or a full-

face shield.

Oxaloacetate can

cause serious eye

irritation and severe

eye damage upon

direct contact.[2][3][4]

[2][4][5]

Skin Protection

Wear chemical-

resistant gloves (e.g.,

nitrile, neoprene) and

a lab coat or

chemical-resistant

apron. For larger

quantities, consider

chemical-resistant

coveralls.

Direct skin contact

can cause severe

chemical burns.[2][5]

Open cuts or irritated

skin should not be

exposed.[2]

[2][4][5]

Respiratory Protection

Use in a well-

ventilated area. If dust

or vapors are

generated and

exposure limits may

be exceeded, a full-

face respirator with a

particulate dust filter

and an acid vapor

cartridge is necessary.

Inhalation should be

avoided.[2][5] Asthma-

like symptoms may

persist long after

exposure ceases.[2]

[2][4]

Hand Hygiene

Always wash hands

with soap and water

after handling.

To prevent accidental

ingestion or skin

contact.[5]

[5]

General Conduct

Do not eat, drink, or

smoke in the handling

area. Avoid generating

dust.[2][5]

To prevent ingestion

and inhalation.
[5]
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Operational Plan: From Receipt to Disposal
A systematic approach to handling oxaloacetate will minimize risks and ensure the quality of

your research.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store solid oxaloacetate at -20°C in a tightly sealed container.[6]

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

bases, alkalis, oxidizing agents, mild steel, and galvanized steel.[2][5]

2. Preparation of Solutions:

Aqueous Solutions: Oxaloacetic acid is soluble in water up to 100 mg/mL, though heating

may be required.[7] Due to its instability in solution, prepare aqueous solutions fresh daily

and keep them on ice.[6][7]

Organic Solvents: It is soluble in ethanol and DMSO at approximately 15 mg/mL.[1][6] When

using organic solvents, purge the solvent with an inert gas before dissolving the solid.[1][6]

Stability: Be aware that oxaloacetic acid is unstable in solution, primarily due to spontaneous

decarboxylation to pyruvate.[6] Its stability is influenced by temperature, pH, and the

presence of metal ions.[6] For longer-term storage of solutions, dissolve in 0.1 M HCl and

store at -80°C, where it can be stable for several months.[8]

3. Handling Procedures:

Always handle oxaloacetate in a well-ventilated area, preferably within a chemical fume

hood.

Avoid all personal contact, including inhalation.[2][5]

When dissolving, to avoid a violent reaction, ALWAYS add the material to water and NEVER

water to the material.[5]
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Use dry, clean-up procedures for any spills and avoid generating dust.[2][5]

4. Spill Management:

Minor Spills: Remove all ignition sources. Clean up spills immediately using dry procedures.

Avoid contact with skin and eyes. Wear appropriate PPE. Place the spilled material in a

suitable, labeled container for waste disposal.[2][5]

Major Spills: Evacuate the area and move upwind. Alert emergency responders, providing

the location and nature of the hazard.[2]

5. Disposal Plan:

Waste Collection: Collect all waste containing oxaloacetate in a suitable, labeled container.

Disposal Route: Consult your institution's Waste Management Authority for appropriate

disposal methods, as recycling or specific treatments may be available.[2] Do not allow wash

water from cleaning equipment to enter drains.[2]

Neutralization: For small quantities of corrosive wastes without other hazardous

characteristics, neutralization to a pH between 5.5 and 9.5 may be an option before drain

disposal, followed by a large water flush. However, this should only be performed by trained

personnel with proper PPE in a fume hood.[9] Always check local regulations.

Experimental Workflow for Handling Oxaloacetate
The following diagram outlines the standard operating procedure for safely handling

oxaloacetate in a laboratory setting.
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Safe Handling Workflow for Oxaloacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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